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Compound of Interest

Compound Name: Histone H3 (116-136), C116-136

Cat. No.: B13913729

For researchers, scientists, and drug development professionals, the proper disposal of
synthetic peptides such as Histone H3 (116-136), C116-136 is a critical component of
laboratory safety and environmental responsibility. Given that the toxicological properties of
many research-grade peptides are not fully elucidated, a precautionary approach to waste
management is imperative. This guide provides essential, step-by-step procedures for the safe
handling and disposal of this peptide, ensuring compliance with general laboratory safety
standards.

Histone H3 (116-136), C116-136 is a synthetic peptide fragment corresponding to the amino
acid sequence 116-136 of the human Histone H3 protein. While not broadly classified as a
hazardous substance, it should be handled with care in a laboratory setting.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, adherence to fundamental safety protocols is non-
negotiable. All handling of the peptide, particularly in its lyophilized powder form, should be
conducted in a designated area, such as a chemical fume hood or biosafety cabinet, to
minimize inhalation risk.[1]

Personal Protective Equipment (PPE) is mandatory and includes:
o Gloves: Chemical-resistant disposable gloves (e.g., nitrile) are standard.

o Eye Protection: Safety glasses or goggles to protect against accidental splashes.
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e Lab Coat: A protective gown or lab coat should be worn over personal clothing.
In the event of accidental exposure, follow these first-aid measures:

o Skin Contact: Immediately rinse the affected area with soap and water for at least 15
minutes.[1]

o Eye Contact: Flush eyes continuously with water for 15 minutes at an eyewash station and
seek medical attention.[1]

 Inhalation: Move the individual to fresh air and seek medical attention.[1]

Step-by-Step Disposal Protocol

The disposal of Histone H3 (116-136), C116-136 must comply with local, state, and federal
regulations.[1] Never dispose of this peptide or its contaminated materials in the regular trash
or down the sanitary sewer.[1][2]

Step 1: Waste Segregation

Proper segregation of waste at the point of generation is the foundation of safe disposal. Two
main waste streams should be established: solid and liquid.

» Solid Waste: This includes any materials contaminated with the peptide, such as:
o Empty vials
o Pipette tips and tubes
o Contaminated gloves, weigh paper, and absorbent pads

e Liquid Waste: This category comprises solutions containing the peptide, including:
o Unused or expired reconstituted solutions
o Contaminated buffers or solvents (e.g., DMSO, water with TFA)

Step 2: Containerization
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All waste must be collected in designated, properly labeled containers.
e Solid Waste Container:

o Use a leak-proof, puncture-resistant container with a secure lid. High-density polyethylene
(HDPE) containers are generally suitable.

o The container must be clearly labeled as "Hazardous Waste" or "Chemical Waste" in
accordance with your institution's policy. The label should include the full peptide name:
"Histone H3 (116-136), C116-136."

e Liquid Waste Container:
o Use a compatible, sealable, and shatter-proof container.

o Label the container clearly with "Hazardous Waste" or "Chemical Waste," the peptide
name, and the solvent system used (e.g., "Aqueous solution with trace TFA").

o Keep the container closed except when adding waste.
Step 3: Storage Pending Disposal

Store waste containers in a designated and secure satellite accumulation area within the
laboratory. This area should be away from general lab traffic and in secondary containment to
prevent spills.

Step 4: Final Disposal

Coordinate with your institution's Environmental Health and Safety (EHS) department for the
collection and final disposal of the chemical waste.[1] Do not attempt to dispose of the waste
through unlicensed contractors.

Summary of Disposal Parameters
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Parameter

Guideline

Rationale

Waste Classification

Treat as potentially hazardous

chemical waste.

The toxicological properties of
many synthetic peptides are

not fully known.

Solid Waste Collection

Dedicated, labeled, leak-proof

container (e.g., HDPE).

Prevents environmental
release and ensures safe

handling by waste personnel.

Liquid Waste Collection

Dedicated, labeled,

compatible, sealed container.

Prevents spills, evaporation,

and exposure.

Disposal Route

Through institutional
Environmental Health and
Safety (EHS) or a licensed
hazardous waste contractor.

Ensures compliance with all
local, state, and federal

regulations.[1]

Prohibited Disposal

Do not dispose of in regular

trash or pour down the drain.

Prevents potential
environmental contamination
and health risks.[1][2]

PPE Requirement

Mandatory use of gloves, eye
protection, and lab coat during

handling and disposal.

Protects personnel from

accidental exposure.[1]

Disposal Workflow

The following diagram illustrates the procedural flow for the proper disposal of Histone H3

(116-136), C116-136.
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Caption: Disposal workflow for Histone H3 (116-136), C116-136 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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